74-39-5

Magneson

In Stock

• CAS RN:
• 74-39-5

• Formula:
• C12H9N3O4

• InChI:
• InChI=1S/C12H9N3O4/c16-10-5-6-11(12(17)7-10)14-13-8-1-3-9(4-2-8)15(18)19/h1-7,16-17H

• InChIKey:
• NGPGYVQZGRJHFJ-UHFFFAOYSA-N

• 4-(4-nitrophenylazo)resorcinol is an azobenzene in which the phenyl rings are 4-nitro- and 2,4-dihydroxy-substituted respectively. It is a member of resorcinols, a C-nitro compound and a member of azobenzenes.

7-Methylimidazo[1,2-a]pyridine

In Stock

• CAS RN:
• 874-39-5

• Formula:
• C8H8N2

• InChI:
• InChI=1S/C8H8N2/c1-7-2-4-10-5-3-9-8(10)6-7/h2-6H,1H3

• InChIKey:
• IQDUNRGHZFBKLT-UHFFFAOYSA-N

• 7-Methylimidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C8H8N2 and its molecular weight is 132.16 g/mol. The purity is usually 95%.

2-(3,4-Dimethoxybenzoyl)-5-methylpyridine

In Stock

• CAS RN:
• 39574-39-5

• Formula:
• C15H15NO3

• InChI:
• InChI=1S/C15H15NO3/c1-10-4-6-12(16-9-10)15(17)11-5-7-13(18-2)14(8-11)19-3/h4-9H,1-3H3

• InChIKey:
• GJAMQHUJXDIWMP-UHFFFAOYSA-N

• 2-(3,4-Dimethoxybenzoyl)-5-methylpyridine is a useful research compound. Its molecular formula is C15H15NO3 and its molecular weight is 257.28 g/mol. The purity is usually 95%.

1-Isopropyl-1H-pyrazol-3-ol

In Stock

• CAS RN:
• 21074-39-5

• Formula:
• C6H10N2O

• InChI:
• InChI=1S/C6H10N2O/c1-5(2)8-4-3-6(9)7-8/h3-5H,1-2H3,(H,7,9)

• InChIKey:
• MWKDYFHECTXSQY-UHFFFAOYSA-N

• 1-Isopropyl-1H-pyrazol-3-ol is a useful research compound. Its molecular formula is C6H10N2O and its molecular weight is 126.16 g/mol. The purity is usually 95%.

2-(2-Bromo-6-chlorophenyl)acetonitrile

In Stock

• CAS RN:
• 76574-39-5

• Formula:
• C8H5BrClN

• InChI:
• InChI=1S/C8H5BrClN/c9-7-2-1-3-8(10)6(7)4-5-11/h1-3H,4H2

• InChIKey:
• KEEAMGRPGIYUKK-UHFFFAOYSA-N

• 2-(2-Bromo-6-chlorophenyl)acetonitrile is a useful research compound. Its molecular formula is C8H5BrClN and its molecular weight is 230.49. The purity is usually 95%.

6,7-dimethoxy-1-(3-nitrophenyl)-3,4-dihydro-1H-isochromene

In Stock

• CAS RN:
• 92774-39-5

• Formula:
• C17H17NO5

• InChI:
• InChI=1S/C17H17NO5/c1-21-15-9-11-6-7-23-17(14(11)10-16(15)22-2)12-4-3-5-13(8-12)18(19)20/h3-5,8-10,17H,6-7H2,1-2H3

• InChIKey:
• JZPAUVNVSYPVBB-UHFFFAOYSA-N

• 6,7-dimethoxy-1-(3-nitrophenyl)-3,4-dihydro-1H-isochromene is a useful research compound. Its molecular formula is C17H17NO5 and its molecular weight is 315.32 g/mol. The purity is usually 95%.

2-(2-Furyl)-5-(4-isopropylphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

In Stock

• CAS RN:
• 327074-39-5

• Formula:
• C23H22N2O2

• InChI:
• InChI=1S/C23H22N2O2/c1-15(2)16-9-11-17(12-10-16)23-25-20(18-6-3-4-7-21(18)27-23)14-19(24-25)22-8-5-13-26-22/h3-13,15,20,23H,14H2,1-2H3

• InChIKey:
• RWCQBUWGKJOPGW-UHFFFAOYSA-N

• 2-(2-Furyl)-5-(4-isopropylphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is a useful research compound. Its molecular formula is C23H22N2O2 and its molecular weight is 358.441. The purity is usually 95%.

2-((6-(4-ethoxyphenyl)pyridazin-3-yl)thio)-N-(4-methylthiazol-2-yl)acetamide

In Stock

• CAS RN:
• 893974-39-5

• Formula:
• C18H18N4O2S2

• InChI:
• InChI=1S/C18H18N4O2S2/c1-3-24-14-6-4-13(5-7-14)15-8-9-17(22-21-15)25-11-16(23)20-18-19-12(2)10-26-18/h4-10H,3,11H2,1-2H3,(H,19,20,23)

• InChIKey:
• QSZBGAUOWNDMIL-UHFFFAOYSA-N

• 2-((6-(4-ethoxyphenyl)pyridazin-3-yl)thio)-N-(4-methylthiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C18H18N4O2S2 and its molecular weight is 386.49. The purity is usually 95%.

7-Bromo-2-methyl-3H-imidazo[4,5-c]pyridine

In Stock

• CAS RN:
• 929074-39-5

• Formula:
• C7H6BrN3

• InChI:
• InChI=1S/C7H6BrN3/c1-4-10-6-3-9-2-5(8)7(6)11-4/h2-3H,1H3,(H,10,11)

• InChIKey:
• HKJYIFKUFHLIMN-UHFFFAOYSA-N

• 7-Bromo-2-methyl-3H-imidazo[4,5-c]pyridine is a useful research compound. Its molecular formula is C7H6BrN3 and its molecular weight is 212.05 g/mol. The purity is usually 95%.

(2-(2-Fluorophenyl)oxazol-4-YL)methanamine

Usually In Stock

• CAS RN:
• 885274-39-5

• Formula:
• C10H9FN2O

• InChI:
• InChI=1S/C10H9FN2O/c11-9-4-2-1-3-8(9)10-13-7(5-12)6-14-10/h1-4,6H,5,12H2

• InChIKey:
• ACJXATLXJAQYIV-UHFFFAOYSA-N

• (2-(2-Fluorophenyl)oxazol-4-YL)methanamine is a useful research compound. Its molecular formula is C10H9FN2O and its molecular weight is 192.19 g/mol. The purity is usually 95%.

Methyl 2-amino-5-phenyl-1,3-thiazole-4-carboxylate

In Stock

• CAS RN:
• 115174-39-5

• Formula:
• C11H10N2O2S

• InChI:
• InChI=1S/C11H10N2O2S/c1-15-10(14)8-9(16-11(12)13-8)7-5-3-2-4-6-7/h2-6H,1H3,(H2,12,13)

• InChIKey:
• FKNMSTRVGQEASS-UHFFFAOYSA-N

• Methyl 2-amino-5-phenyl-1,3-thiazole-4-carboxylate is a useful research compound. Its molecular formula is C11H10N2O2S and its molecular weight is 234.28 g/mol. The purity is usually 95%.

2,4-dimethyl-1-[(E)-2-nitroethenyl]benzene

In Stock

• CAS RN:
• 1056474-39-5

• Formula:
• C10H11NO2

• InChI:
• InChI=1S/C10H11NO2/c1-8-3-4-10(9(2)7-8)5-6-11(12)13/h3-7H,1-2H3/b6-5+

• InChIKey:
• XPEOGJKNVJGVCE-AATRIKPKSA-N

• 2,4-dimethyl-1-[(E)-2-nitroethenyl]benzene is a useful research compound. Its molecular formula is C10H11NO2 and its molecular weight is 177.20 g/mol. The purity is usually 95%.

2-[(1-Cyclohexylethyl)amino]ethan-1-ol hydrochloride

In Stock

• CAS RN:
• 1645374-39-5

• Formula:
• C10H22ClNO

• InChI:
• InChI=1S/C10H21NO.ClH/c1-9(11-7-8-12)10-5-3-2-4-6-10;/h9-12H,2-8H2,1H3;1H

• InChIKey:
• CHIRKMQEZXAIOQ-UHFFFAOYSA-N

• 2-[(1-Cyclohexylethyl)amino]ethan-1-ol hydrochloride is a useful research compound. Its molecular formula is C10H22ClNO and its molecular weight is 207.74 g/mol. The purity is usually 95%.

Benzo[d][1,3]dioxol-5-yl(3-(cyclohexylsulfonyl)azetidin-1-yl)methanone

In Stock

• CAS RN:
• 1797874-39-5

• Formula:
• C17H21NO5S

• InChI:
• InChI=1S/C17H21NO5S/c19-17(12-6-7-15-16(8-12)23-11-22-15)18-9-14(10-18)24(20,21)13-4-2-1-3-5-13/h6-8,13-14H,1-5,9-11H2

• InChIKey:
• NVJSZABDLOCVDN-UHFFFAOYSA-N

• Benzo[d][1,3]dioxol-5-yl(3-(cyclohexylsulfonyl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C17H21NO5S and its molecular weight is 351.42. The purity is usually 95%.

4-(Chloromethyl)-3-(methoxymethyl)-1,2-oxazole

In Stock

• CAS RN:
• 2219374-39-5

• Formula:
• C6H8ClNO2

• InChI:
• InChI=1S/C6H8ClNO2/c1-9-4-6-5(2-7)3-10-8-6/h3H,2,4H2,1H3

• InChIKey:
• BZDFVUXBAPMFSB-UHFFFAOYSA-N

• 4-(Chloromethyl)-3-(methoxymethyl)-1,2-oxazole is a useful research compound. Its molecular formula is C6H8ClNO2 and its molecular weight is 161.59. The purity is usually 95%.